Cas no 81355-39-7 (1-(4-METHYLQUINOLIN-3-YL)ETHANONE)
81355-39-7 structure
Product Name:1-(4-METHYLQUINOLIN-3-YL)ETHANONE
CAS No:81355-39-7
MF:C12H11NO
MW:185.221843004227
CID:1802267
PubChem ID:12872624
Update Time:2025-04-21
1-(4-METHYLQUINOLIN-3-YL)ETHANONE Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-METHYLQUINOLIN-3-YL)ETHANONE
- SCHEMBL15445433
- AKOS006309854
- 1-(4-METHYLQUINOLIN-3-YL)ETHAN-1-ONE
- 81355-39-7
- AB63872
-
- Inchi: 1S/C12H11NO/c1-8-10-5-3-4-6-12(10)13-7-11(8)9(2)14/h3-7H,1-2H3
- InChI Key: FBXBMGNVOLRDBM-UHFFFAOYSA-N
- SMILES: O=C(C)C1=CN=C2C=CC=CC2=C1C
Computed Properties
- Exact Mass: 185.084063974g/mol
- Monoisotopic Mass: 185.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 30Ų
1-(4-METHYLQUINOLIN-3-YL)ETHANONE Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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